Cas no 145177-42-0 (Growth hormone releasing hexapeptide acetate)

• Product Name: Growth hormone releasing hexapeptide acetate
• CAS No: 145177-42-0
• MF: C₅₂H₆₈N₁₂O₁₂
• MW: 1053.1695318222
• CID: 2846355
• Update Time: 2025-06-22

Growth hormone releasing hexapeptide acetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,(2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoy
• acetic acid,(2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3
• GHRP-6 Acetate
• Growth hormone releasing hexapeptide acetate
• USP2MY0E7I
• acetic acid;(2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]hexanamide
• His-D-trp-ala-trp-D-phe-lys-NH2 acetate
• L-Lysinamide, L-histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-, triacetate
• Q27291252

• Inchi： 1S/C46H56N12O6.3C2H4O2/c1-27(54-44(62)39(20-29-23-51-35-15-7-5-13-32(29)35)57-43(61)34(48)22-31-25-50-26-53-31)42(60)56-40(21-30-24-52-36-16-8-6-14-33(30)36)46(64)58-38(19-28-11-3-2-4-12-28)45(63)55-37(41(49)59)17-9-10-18-47;3*1-2(3)4/h2-8,11-16,23-27,34,37-40,51-52H,9-10,17-22,47-48H2,1H3,(H2,49,59)(H,50,53)(H,54,62)(H,55,63)(H,56,60)(H,57,61)(H,58,64);3*1H3,(H,3,4)/t27-,34-,37-,38+,39+,40-;;;/m0.../s1
• InChI Key： XGWOPQAMQAZCJE-SLBOMMQWSA-N
• SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)NC([C@@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)N[C@@H](C(N[C@H](C(N)=O)CCCCN)=O)CC1C=CC=CC=1.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 76
• Rotatable Bond Count: 23
• Complexity: 1600
• Topological Polar Surface Area: 413

Experimental Properties

• Color/Form: A crystalline solid

Growth hormone releasing hexapeptide acetate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Growth hormone releasing hexapeptide acetate

Growth Hormone Releasing Hexapeptide Acetate (CAS No. 145177-42-0): A Comprehensive Overview

Growth Hormone Releasing Hexapeptide Acetate, also known by its CAS number 145177-42-0, is a synthetic analog of the naturally occurring growth hormone-releasing hexapeptide (GHRH). This compound has garnered significant attention in the scientific and medical communities due to its potent ability to stimulate the secretion of growth hormone (GH) from the anterior pituitary gland. The acetate form of this peptide enhances its stability and bioavailability, making it a valuable tool in both research and therapeutic applications.

The chemical structure of GHRH Acetate consists of six amino acids linked in a specific sequence, with an acetate group attached to the N-terminal end. This modification not only improves its pharmacokinetic properties but also ensures that it can effectively cross cellular membranes, thereby enhancing its bioactivity. Recent studies have demonstrated that GHRH Acetate exhibits a high degree of specificity for the GHRH receptor, which is expressed primarily in the anterior pituitary gland. This selectivity minimizes off-target effects and enhances its therapeutic potential.

One of the most significant advancements in the study of GHRH Acetate has been its application in understanding the mechanisms underlying growth hormone regulation. Researchers have utilized this compound to investigate the intricate interplay between GHRH, somatostatin, and GH secretion under various physiological and pathological conditions. For instance, a 2023 study published in *Endocrinology* revealed that GHRH Acetate can modulate GH secretion in a pulsatile manner, mimicking the natural circadian rhythm of GH release. This finding has important implications for the treatment of conditions characterized by dysregulated GH secretion, such as growth hormone deficiency (GHD) and acromegaly.

In addition to its role in basic research, GHRH Acetate has found applications in clinical settings. It is commonly used as a diagnostic tool to assess pituitary function and evaluate the responsiveness of patients with suspected GHD or other endocrine disorders. Furthermore, recent clinical trials have explored the potential of GHRH Acetate as a therapeutic agent for age-related decline in GH levels, which is associated with reduced muscle mass, increased adiposity, and impaired immune function. Preliminary results from these trials indicate that administration of GHRH Acetate can significantly enhance GH secretion and improve markers of metabolic health in older adults.

The versatility of GHRH Acetate extends beyond human medicine. In veterinary science, this compound has been utilized to study GH regulation in animals and to develop novel therapies for conditions such as growth retardation in livestock. A 2023 review published in *Veterinary Research* highlighted the potential benefits of using GHRH Acetate to optimize growth and reproductive performance in farm animals without adverse effects on their health or welfare.

Despite its numerous advantages, the use of GHRH Acetate is not without challenges. One concern is its relatively short half-life, which necessitates frequent administration to maintain therapeutic efficacy. However, recent advancements in peptide delivery systems, such as sustained-release formulations and targeted drug delivery, are addressing this limitation. For example, researchers at the University of California have developed a biodegradable nanoparticle system that encapsulates GHRH Acetate, significantly extending its duration of action while reducing systemic side effects.

Another area of active investigation is the exploration of GHRH Acetate's potential role in neuroprotection and cognitive enhancement. Emerging evidence suggests that GH plays a critical role in maintaining brain health and cognitive function, particularly during aging. A 2023 study conducted at Stanford University demonstrated that administration of GHRH Acetate could enhance neurogenesis and improve memory performance in aged mice. These findings open new avenues for exploring GHRH Acetate as a potential treatment for neurodegenerative disorders such as Alzheimer's disease.

In conclusion, Growth Hormone Releasing Hexapeptide Acetate (CAS No. 145177-42-0) is a versatile and powerful tool with wide-ranging applications in research and clinical practice. Its ability to stimulate GH secretion selectively makes it an invaluable asset for understanding and treating conditions related to GH dysregulation. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, GHRH Acetate is poised to play an increasingly important role in advancing our understanding of endocrinology and improving human health.